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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bixin is the primary fat-soluble carotenoid found in the pericarp of the seeds from the annatto

tree (Bixa orellana L.). It is a widely used natural colorant in the food, cosmetic, and

pharmaceutical industries, imparting a yellow to red-orange hue. The quantification of bixin in

plant extracts is crucial for quality control, formulation development, and regulatory compliance.

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a

robust and widely used analytical technique for the accurate and sensitive quantification of

bixin. This application note provides a detailed protocol for the quantification of bixin in plant

extracts using HPLC-DAD, including sample preparation, chromatographic conditions, and

method validation parameters.

Experimental Workflow
The overall experimental workflow for the quantification of bixin in plant extracts is depicted in

the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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